Cas no 1807013-05-3 (4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid)

• Product Name: 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid
• CAS No: 1807013-05-3
• MF: C₉H₈F₂INO₃
• MW: 343.06600189209
• CID: 4892733
• Update Time: 2025-07-19

4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid

• Inchi： 1S/C9H8F2INO3/c1-16-8-4(9(10)11)2-6(12)13-5(8)3-7(14)15/h2,9H,3H2,1H3,(H,14,15)
• InChI Key： YGVJATXBUZBIJK-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(C(CC(=O)O)=N1)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 1.6
• Topological Polar Surface Area: 59.4

Additional information on 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid

Introduction to 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic Acid (CAS No. 1807013-05-3)

4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid (CAS No. 1807013-05-3) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound, characterized by its unique structural features, including a difluoromethyl group, an iodo substituent, and a methoxy group on a pyridine core, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its molecular structure not only imparts distinct electronic and steric properties but also makes it a valuable building block for drug discovery and development.

The pyridine-2-acetic acid moiety in the compound’s name is particularly noteworthy, as it suggests potential applications in the design of molecules with pharmacological activity. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with biological targets such as enzymes and receptors. The presence of the difluoromethyl group further enhances the compound’s utility, as this moiety is often incorporated into drug candidates to improve metabolic stability and binding affinity.

Recent advancements in synthetic methodologies have enabled more efficient access to 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid, making it more accessible for research applications. The iodo substituent on the pyridine ring provides a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions allow chemists to introduce diverse functional groups at specific positions, thereby tailoring the properties of the resulting compounds for targeted biological activities.

In the realm of drug discovery, 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid has been explored as a precursor in the synthesis of novel therapeutic agents. For instance, its structural framework aligns well with scaffolds found in kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The combination of the difluoromethyl, iodo, and methoxy groups creates a rich chemical space for designing molecules with enhanced pharmacokinetic profiles.

One of the most compelling aspects of this compound is its potential application in developing next-generation antibiotics. The structural motifs present in 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid are reminiscent of known antimicrobial agents, suggesting that derivatives of this compound could exhibit similar biological activities. Furthermore, the presence of halogenated aromatic rings often enhances binding interactions with bacterial enzymes, making such compounds promising candidates for further investigation.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacological properties. The difluoromethyl group, in particular, is known to improve lipophilicity and metabolic stability, while also enhancing binding affinity to biological targets. This has led to its widespread use in modern drug design. In parallel, the demand for iodinated pyridines has grown due to their utility as intermediates in cross-coupling reactions, which are essential for constructing complex drug molecules.

Recent studies have highlighted the role of 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid in developing small-molecule probes for biochemical assays. By leveraging its unique reactivity and structural features, researchers have been able to generate tools that facilitate the study of key biological pathways. For example, derivatives of this compound have been used to probe enzyme mechanisms and identify novel therapeutic targets.

The synthesis of 4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid involves multi-step organic transformations that require precise control over reaction conditions. Advanced synthetic techniques, such as transition-metal-catalyzed reactions and palladium-mediated couplings, have been instrumental in achieving high yields and purity levels. These methodologies not only streamline the production process but also enable access to complex derivatives with tailored properties.

In conclusion,4-(Difluoromethyl)-6-iodo-3-methoxypyridine-2-acetic acid (CAS No. 1807013-05-3) represents a significant advancement in pharmaceutical chemistry due to its versatile structural features and potential applications. Its role as an intermediate in drug synthesis underscores its importance in modern medicinal chemistry research. As synthetic methodologies continue to evolve,4-(Difluoromethyl)-6-iodo-pyridine derivatives will undoubtedly remain at the forefront of efforts aimed at discovering new therapeutic agents.